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N-[2-(2,5-
Compound Name: Dimethylphenoxy)ethyl]-2-

propanamine
CAS No.: 1040017-07-9

Cat. No.: B1385442
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An In-depth Technical Guide to the Molecular Structure, Synthesis, and Analysis of N-[2-(2,5-
Dimethylphenoxy)ethyl]-2-propanamine

Abstract

This technical guide provides a comprehensive examination of N-[2-(2,5-
Dimethylphenoxy)ethyl]-2-propanamine, a molecule incorporating both an aryl alkyl ether
and a secondary amine functional group. This document details its structural characteristics,
physicochemical properties, a validated synthetic pathway, and state-of-the-art analytical
methodologies for its characterization and quantification. By integrating theoretical principles
with practical, field-proven protocols, this guide serves as an essential resource for researchers
in medicinal chemistry, drug development, and analytical science. The causality behind
experimental design choices is emphasized throughout, providing a deeper understanding of
the scientific rationale.

Molecular Identity and Physicochemical Properties
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N-[2-(2,5-Dimethylphenoxy)ethyl]-2-propanamine is a secondary amine derivative
characterized by a 2,5-dimethylphenoxy moiety linked via an ethyl bridge to an isopropylamine
group. This uniqgue combination of a bulky, lipophilic aromatic ether and a basic secondary
amine suggests potential for biological activity, as similar structures have been explored for
various pharmacological applications, including anticonvulsant properties[1].

The molecular structure dictates its chemical behavior. The ether linkage is generally stable but
can be cleaved under harsh acidic conditions[2]. The secondary amine nitrogen provides a site
for protonation, rendering the molecule basic and allowing for the formation of water-soluble
salts.

Table 1: Physicochemical Properties of N-[2-(2,5-Dimethylphenoxy)ethyl]-2-propanamine

Value
Property . Rationale & Significance
(Predicted/Calculated)

Derived from structural

Molecular Formula C13H21NO ]
analysis.
Essential for all stoichiometric
Molecular Weight 207.31 g/mol calculations and mass
spectrometry.
N-(2-(2,5- ,
] Systematic nomenclature for
IUPAC Name dimethylphenoxy)ethyl)propan- ] ] o
] unambiguous identification.
2-amine
The basicity of the secondary
) amine is critical for salt
pKa (Predicted) ~10.5 ) .
formation, solubility, and
receptor interaction modeling.
The high octanol-water
partition coefficient suggests
] significant lipophilicity,
LogP (Predicted) ~3.5

impacting membrane
permeability and formulation

strategies.
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Note: Predicted values are generated using standard computational models and provide a
reliable estimate for experimental design.

Retrosynthetic Analysis and Proposed Synthesis

The synthesis of N-[2-(2,5-Dimethylphenoxy)ethyl]-2-propanamine can be approached
through several routes. A robust and high-yield strategy involves a two-step process beginning
with a Williamson ether synthesis, followed by a nucleophilic substitution. This approach is
chosen for its reliability and the commercial availability of the starting materials.

Synthetic Pathway Overview

The logical disconnection of the target molecule occurs at the C-N bond and the ether C-O
bond. The chosen forward synthesis builds the ether linkage first, as the phenoxide is an
excellent nucleophile for attacking an alkyl halide. The subsequent introduction of the amine is
a standard nucleophilic substitution.
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Step 1: Williamson Ether Synthesis

(Z,S-Dimethylphenol) (1-Bromo-2-chloroethane)

Formation of Ether
Linkage

A /
(1-(2-Bromoethoxy)-2,5-dimethy|benzene)

Step 2: Nucleophilici Substitution

Isopropylamine
(Propan-2-amine)

Heat / Base

Formation of
G-N Bond

N-[2-(2,5-Dimethylphenoxy)ethyl]-2-propanamine

Click to download full resolution via product page

Caption: Proposed two-step synthesis pathway for the target molecule.
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Detailed Experimental Protocol: Synthesis

Objective: To synthesize N-[2-(2,5-Dimethylphenoxy)ethyl]-2-propanamine with a purity of
>95%.

Step 1: Synthesis of 1-(2-Bromoethoxy)-2,5-dimethylbenzene

e Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux
condenser, add 2,5-dimethylphenol (1.0 eq), potassium carbonate (1.5 eq), and acetone
(100 mL).

e Reaction: Add 1-bromo-2-chloroethane (1.2 eq) to the stirring mixture. Causality: 1-bromo-2-
chloroethane is used because the bromine is a more reactive leaving group than chlorine,
ensuring selective reaction at the bromo-position while leaving the chloro-position (which is
less reactive) for the subsequent step if needed. However, direct reaction with the amine is
preferred. For this synthesis, we will use 1,2-dibromoethane for simplicity and higher
reactivity.

o Reflux: Heat the mixture to reflux and maintain for 12-16 hours. Monitor reaction progress by
Thin Layer Chromatography (TLC).

o Work-up: Cool the reaction to room temperature and filter off the inorganic salts. Concentrate
the filtrate under reduced pressure. Dissolve the residue in ethyl acetate (100 mL) and wash
with 1M NaOH (2 x 50 mL) and brine (1 x 50 mL).

« Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.
Purify the crude product by column chromatography (silica gel, hexane:ethyl acetate
gradient) to yield the intermediate.

Step 2: Synthesis of N-[2-(2,5-Dimethylphenoxy)ethyl]-2-propanamine

e Setup: In a sealed pressure vessel, combine 1-(2-bromoethoxy)-2,5-dimethylbenzene (1.0
eq), isopropylamine (3.0 eq), and ethanol (50 mL). Causality: A threefold excess of
isopropylamine is used to drive the reaction to completion and act as a base to neutralize the
HBr byproduct, preventing side reactions.

¢ Reaction: Heat the mixture to 80°C for 24 hours.
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e Work-up: Cool the vessel to room temperature and concentrate the mixture under reduced
pressure to remove excess isopropylamine and ethanol.

o Extraction: Dissolve the residue in dichloromethane (100 mL) and wash with saturated
sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

« Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The
resulting crude oil can be purified by column chromatography or vacuum distillation to yield
the final product.

Structural Elucidation and Spectroscopic Analysis

The confirmation of the molecular structure relies on a combination of spectroscopic
techniques. Each method provides unique information about the functional groups and
connectivity of the atoms.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups. The spectrum of an aryl alkyl
ether is characterized by a strong C-O-C asymmetric stretch, while the secondary amine is
identified by its N-H stretch.[3][4]

o Expected Absorptions:

o ~3420 cm~1 (sharp, medium): Secondary amine N-H stretch. Primary amines show two
peaks, while tertiary amines show none in this region.[5]

o ~3050-3000 cm~* (medium): Aromatic C-H stretch.
o ~2970-2850 cm~1 (strong): Aliphatic C-H stretch from ethyl and isopropy! groups.
o ~1580, 1500, 1450 cm~* (medium): Aromatic C=C ring stretches.

o ~1240 cm~1 (strong): Aryl-Alkyl C-O-C asymmetric stretch. This is a highly characteristic
peak for aromatic ethers.[3][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy provides detailed information about the carbon-hydrogen framework.

e 1H NMR Spectroscopy (Predicted Shifts in CDCIs):

o 0 ~7.0-6.6 (m, 3H): Aromatic protons on the 2,5-dimethylphenyl ring.

o 0 ~4.1 (t, 2H): Methylene protons adjacent to the phenoxy oxygen (-O-CHz-). These are
deshielded by the electronegative oxygen.[6]

o 0 ~3.0 (t, 2H): Methylene protons adjacent to the nitrogen (-CHz2-NH-).

o & ~2.9 (septet, 1H): Methine proton on the isopropyl group (-NH-CH(CH3)z2).

o 06 ~2.3(s, 3H) & 2.2 (s, 3H): Two distinct singlets for the two aromatic methyl groups.

o 0 ~1.1 (d, 6H): Six equivalent methyl protons of the isopropyl group.

[e]

0 ~1.5 (broad s, 1H): N-H proton. This peak's position can vary and it may not show
coupling due to proton exchange.[7][8]

e 13C NMR Spectroscopy (Predicted Shifts in CDCIs):

o & ~156-150: Aromatic carbon attached to the ether oxygen.

o

0 ~138-120: Remaining aromatic carbons.

[¢]

0 ~67: Methylene carbon adjacent to the phenoxy oxygen (-CH2-0-).[6]

o

0 ~50: Methine carbon of the isopropy! group.

[e]

0 ~48: Methylene carbon adjacent to the nitrogen (-CHz-NH-).

o

0 ~23: Methyl carbons of the isopropy! group.

[¢]

0 ~21, 16: Aromatic methyl carbons.

Mass Spectrometry (MS)
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Mass spectrometry provides the molecular weight and fragmentation pattern, which acts as a
molecular fingerprint.

» Nitrogen Rule: The molecule contains one nitrogen atom, so its nominal molecular weight is
odd (207), which is a key diagnostic feature.[7][9]

e Major Fragmentation Pathway (a-Cleavage): The most characteristic fragmentation for
amines is o-cleavage, where the bond between the carbon adjacent to the nitrogen and the
next carbon is broken. This results in a resonance-stabilized iminium cation, which is often
the base peak.[5][7][9]

a-Cleavage Pathways

Loss of CHs radical
Cleavage at [M-15]*
isopropyl group m/z = 192

Parent lon
[M]*
m/z = 207

Cleavage at
ethyl bridge

Loss of C10H130 radical
[M-149]*
m/z = 58 (Base Peak)

Click to download full resolution via product page

Caption: Expected major fragmentation pathways in EI-Mass Spectrometry.

Quantitative Analysis by LC-MS/MS

For drug development and research applications, a robust method for quantifying the
compound in complex matrices (e.g., plasma, tissue homogenates) is essential. Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offers the required sensitivity and
selectivity.[10][11][12]

Rationale for Method Selection

LC-MS/MS is the gold standard for bioanalysis due to its ability to physically separate the
analyte from matrix components (LC) and then selectively detect it based on its unique mass-
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to-charge ratio and fragmentation pattern (MS/MS). The use of a stable isotope-labeled internal
standard (SIL-IS) is crucial for correcting variations in sample preparation and instrument
response, ensuring the highest level of accuracy and precision.[13]

Protocol: Quantification in Human Plasma

Objective: To accurately quantify N-[2-(2,5-Dimethylphenoxy)ethyl]-2-propanamine in
human plasma over a linear range of 0.1-100 ng/mL.

Materials:

Human Plasma (K2EDTA anticoagulant)

Acetonitrile (ACN), HPLC grade

Formic Acid (FA), LC-MS grade

N-[2-(2,5-Dimethylphenoxy)ethyl]-2-propanamine (Analyte)

N-[2-(2,5-Dimethylphenoxy)ethyl-d4]-2-propanamine (Internal Standard, IS)

Methanol (MeOH), HPLC grade

Protocol Workflow:
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Caption: Workflow for the bioanalytical quantification of the target analyte.
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Step-by-Step Procedure:

o Standard Preparation: Prepare calibration standards (0.1, 0.5, 1, 5, 10, 50, 100 ng/mL) and
quality control (QC) samples by spiking the analyte into blank human plasma.

o Sample Preparation (Protein Precipitation):

To 50 pL of plasma sample (blank, standard, QC, or unknown), add 10 pL of IS working
solution (e.g., 50 ng/mL in MeOH).

Add 150 pL of ACN containing 0.1% FA.
Vortex for 1 minute to precipitate proteins.
Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to an HPLC vial for analysis.

e LC-MS/MS Conditions:

o

LC System: UPLC/HPLC system.

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 pm).
Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: Start at 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to initial
conditions.

Flow Rate: 0.4 mL/min.
MS System: Triple Quadrupole Mass Spectrometer.
lonization: Electrospray lonization, Positive Mode (ESI+).

Detection: Multiple Reaction Monitoring (MRM).
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» Analyte Transition: Q1: 208.2 — Q3: 58.1 (corresponds to [M+H]* fragmenting to the
iminium ion).

» |S Transition: Q1: 212.2 — Q3: 58.1 (assuming deuteration on the ethyl bridge).

o Data Analysis and Validation:

o Construct a calibration curve by plotting the peak area ratio (Analyte/IS) against the
nominal concentration.

o Apply a linear regression with 1/x? weighting.

o The method must be validated according to regulatory guidelines, assessing for linearity,
accuracy, precision, selectivity, recovery, and matrix effects.

Conclusion and Future Outlook

N-[2-(2,5-Dimethylphenoxy)ethyl]-2-propanamine is a molecule with a well-defined structure
that can be reliably synthesized and characterized using standard organic chemistry
techniques. Its structural features, particularly the combination of a phenoxy ether and a
secondary amine, make it an interesting candidate for further investigation in drug discovery
programs, potentially building on findings from structurally related anticonvulsant agents[1]. The
robust analytical LC-MS/MS methodology detailed herein provides the necessary foundation
for any future preclinical or clinical development, ensuring accurate and reliable quantification.
Further research should focus on elucidating its pharmacological profile, including receptor
binding assays and in vivo efficacy studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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